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Di-isononyl phthalate (DINP) is a high-molecular-weight phthalate plasticizer prized for its low volatility,

excellent migration resistance, and overall durability in PVC products like wires, cables, automotive parts,

and flooring [1] [2] [3]. Its production is a two-step esterification process, where isononyl alcohol (INA)

reacts with phthalic anhydride [1].

The following diagram outlines the core production workflow:
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DINP Production Workflow

Phthalic Anhydride (PA)

1. Monoesterification
(Spontaneous, ~120°C)

Isononyl Alcohol (INA)

Mono-isononyl Phthalate

2. Diesterification
(225-235°C, 2-3 hrs)

Titanium-based Catalyst

Crude DINP

3. Purification
(Vacuum Distillation, Decolorization)

Pure DINP Product
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Detailed Synthesis Protocol

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s602932?utm_src=pdf-body-img
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This protocol is based on a modern industrial method that uses a titanium-based catalyst system for improved

efficiency and reduced environmental impact [1].

Principle: The synthesis proceeds via a two-stage esterification. The first step forms a monoester and is

exothermic, while the second step is a reversible reaction that requires a catalyst and elevated temperature to

drive it to completion [1].

Materials

Reactants: Phthalic anhydride (PA), Isononyl alcohol (INA)

Catalyst: Solid titanium-based compound, such as Tetra-isopropyl titanate [1]

Procedure

Monoester Formation

Charge a reaction vessel with a molar excess of isononyl alcohol (3-4 parts) to 1 part phthalic

anhydride [1].
Heat the mixture with stirring. The reaction is exothermic and the monoester forms

spontaneously as the temperature rises to approximately 120°C [1].

Catalyst Addition & Diesterification

Increase the temperature to the range of 150–180°C.

Add the titanium-based catalyst at a concentration of 0.001–0.002 parts by weight relative to
the reactants [1].

Raise the temperature further to 225–235°C and maintain it for 2–3 hours to ensure complete
conversion to the diester (DINP) [1].

Purification

Cool the reaction mixture to 190–195°C and apply vacuum distillation to remove and recover
the unreacted excess alcohol [1].

The resulting crude DINP is then decolorized (e.g., with activated carbon) and filtered to
obtain the final pure product [1].

Key Properties and Regulatory Notes

Properties of Isononyl Alcohol (INA) [2] [3]
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Property Value / Description

IUPAC Name 7-methyloctan-1-ol

Molecular Formula C₉H₂₀O

CAS Number 27458-94-2, 2430-22-0

Appearance Clear liquid

Boiling Point ~198 °C (at 760 mmHg)

Melting Point ≤ -30 °C

Water Solubility Very low (approx. 0.02 g/100g at 20°C)

Regulatory and Safety Considerations for DINP

EPA Risk Evaluation: In January 2025, the U.S. EPA finalized a risk evaluation for DINP under
TSCA, determining that it presents an unreasonable risk to human health for workers under

specific conditions of use [4].
Primary Risk: The identified risk is primarily for workers who could be exposed to high

concentrations of DINP in mist when spraying adhesives, sealants, paints, and coatings without
adequate protection [4].

Health Effects: The evaluation notes that DINP can cause developmental toxicity, harm the liver, and
at higher exposures, cause cancer. It is also associated with "phthalate syndrome," which can harm

the developing male reproductive system [4].
Consumer and Environmental Exposure: The EPA did not identify unreasonable risk to the general

population, consumers, or the environment from other uses. Many common uses, such as those in
building materials, automotive articles, and toys, were found not to significantly contribute to the

unreasonable risk [4].

Application in PVC Formulation

For researchers developing flexible PVC materials, DINP is incorporated as a primary plasticizer. The typical

workflow involves:

Mixing: Blending DINP with PVC resin and other additives (e.g., heat stabilizers, fillers).
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Processing: Using methods like calendering, extrusion, or injection molding to form the final product.

Outcome: The addition of DINP disrupts the polymer chains, imparting flexibility, durability, and
workability to the final PVC product for use in various industries [5] [6] [7].

Knowledge Gaps and Further Research

The information available from the search is valuable for a general overview but lacks the depth for a

laboratory protocol. To develop a complete application note, you would need to consult more specialized

sources for the following:

Detailed Analytical Methods: Specific parameters for Quality Control (QC) during and after

production, such as Acid Value, Saponification Value, and Hydroxyl Value.
Precise Instrumentation Settings: Optimal settings for Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC) to identify and quantify reactants, products, and
impurities.

Kinetic Data: Detailed information on reaction rates, activation energies, and the impact of different
catalysts on yield and selectivity.

Material Safety Data: Comprehensive handling and personal protective equipment (PPE)
requirements for all chemicals involved.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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